Cas no 101567-81-1 (3-hydroxy-3,5-dimethylhexanoic acid)

• Product name: 3-hydroxy-3,5-dimethylhexanoic acid
• CAS No: 101567-81-1
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6140613
• PubChem ID: 62393806

3-hydroxy-3,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3,5-dimethylhexanoic acid
• Hexanoic acid, 3-hydroxy-3,5-dimethyl-
• AKOS011680870
• EN300-1296765
• 101567-81-1

• Inchi： 1S/C8H16O3/c1-6(2)4-8(3,11)5-7(9)10/h6,11H,4-5H2,1-3H3,(H,9,10)
• InChI Key： KLRAYZCCGKSOHN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(O)(C)CC(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±23.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives